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Compound of Interest

Compound Name:
3-Hydroxyadamantan-1-yl

methacrylate

Cat. No.: B038664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety data for the handling of 3-
Hydroxyadamantan-1-yl methacrylate (CAS No. 115372-36-6). The information is compiled

from safety data sheets and chemical supplier information to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Hydroxyadamantan-1-yl
methacrylate is presented in the table below. These properties are essential for understanding

its behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C14H20O3 [1][2]

Molecular Weight 236.31 g/mol [1]

Appearance
White to almost white crystal or

powder
[3][4][5]

Melting Point 89.0 to 93.0 °C [1][2][5]

Boiling Point 329 °C [1][2]

Density 1.17 - 1.2 g/cm³ [1][3]

Flash Point 133 °C [1][2]

Solubility Soluble in Methanol [1]

Health Hazard Information
3-Hydroxyadamantan-1-yl methacrylate is classified as a hazardous substance. The primary

hazards are skin and eye irritation.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation

Serious Eye Irritation

(Category 2)
GHS07 Warning

H319: Causes serious

eye irritation

Potential Health Effects:
Eye Contact: Causes serious eye irritation. Symptoms may include redness, pain, and

watering.[4]

Skin Contact: Causes skin irritation.[4] May cause an allergic skin reaction.[6] Symptoms can

include redness, itching, and inflammation.[6]
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Inhalation: May cause respiratory irritation.

Ingestion: May be harmful if swallowed.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize risks.

Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][7]

Hand Protection: Wear protective gloves.[4][7]

Skin and Body Protection: Wear suitable protective clothing and safety shoes.[4][7]

Respiratory Protection: In case of inadequate ventilation or dust generation, use a dust

respirator.[4][7]

Handling Procedures:
Ensure good ventilation of the work station.[7]

Avoid contact with skin, eyes, and clothing.[4][7]

Do not breathe dust, fumes, mist, spray, or vapors.[6][7]

Wash hands and face thoroughly after handling.[4]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[6]

Storage Conditions:
Keep container tightly closed.[4]

Store in a cool, dark, and dry place.[1][4]

Store away from incompatible materials such as oxidizing agents.[4]
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Polymerization may occur due to heat, light, or contact with polymerization initiators.[4]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes.[7] Remove contact lenses,

if present and easy to do. Continue rinsing.[4][7]

Get medical advice/attention.[4][7]

Skin Contact

Wash with plenty of soap and water.[7] If skin

irritation occurs, get medical advice or attention.

[4] Take off contaminated clothing and wash it

before reuse.[4]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical

advice/attention.[7]

Ingestion
Rinse mouth. Get medical advice/attention if you

feel unwell.[4]

Spill and Disposal Considerations
Spill Response: Evacuate the area.[6] For containment, stop the leak if it is safe to do so.[7]

Absorb with appropriate material.[7] For large spills, cover drains and build dikes to prevent

entry into sewer systems or bodies of water.[6]

Disposal: Dispose of contents and container in accordance with applicable local, regional,

national, and international regulations.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-Hydroxyadamantan-1-yl
methacrylate are not publicly available in the referenced safety data sheets. The hazard
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classifications provided are based on standardized testing methodologies required by

regulatory bodies. These studies are typically conducted by the manufacturer and are often

proprietary.

The general principles of toxicology testing involve assessing the substance's effects on

biological systems through in vitro and in vivo studies. For skin and eye irritation, standardized

tests like the Draize test or alternative in vitro methods are commonly employed.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 3-
Hydroxyadamantan-1-yl methacrylate in a laboratory setting.
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Caption: Safe handling workflow for 3-Hydroxyadamantan-1-yl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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